2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N,N-di(propan-2-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C17H24N4O3S/c1-10(2)21(11(3)4)13(22)9-25-12-7-8-18-15-14(12)16(23)20(6)17(24)19(15)5/h7-8,10-11H,9H2,1-6H3
• InChI Key: IIFYIMVKACQGIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CSC1=C2C(=NC=C1)N(C(=O)N(C2=O)C)C
• Molecular Formula: C17H24N4O3S
• Molecular Weight: 364.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One of the key steps is the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular formula of this compound is C18H17FN4O3S. The molecular weight is 388.42. The structure is based on a pyridopyrimidine moiety, which is a combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation, cyclization, elimination, methylation, and further condensation. These reactions lead to the formation of the pyridopyrimidine core of the molecule.

Scientific Research Applications

Antitumor Activity

• VU0500218-1 has been investigated for its potential as an antitumor agent. .

Antimicrobial Properties

• .

Future Directions

The future directions for research on this compound could involve further exploration of its therapeutic potential. Pyridopyrimidines have been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials.

Mechanism of Action

Target of Action

The primary targets of the compound, also known as VU0500218-1, are currently unknown

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of VU0500218-1 are currently unknown . These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.

Result of Action

The molecular and cellular effects of VU0500218-1’s action are currently unknown . These effects can be determined through various in vitro and in vivo studies once the compound’s targets and mode of action are identified.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of VU0500218-1. Specific details on how these factors affect this compound are currently unavailable .